Cas no 101640-59-9 (3-(1-propen-1-yl)-Isoquinoline)

• Product Name: 3-(1-propen-1-yl)-Isoquinoline
• CAS No: 101640-59-9
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 1096393
• Update Time: 2024-07-27

3-(1-propen-1-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(1-propen-1-yl)-Isoquinoline
• Isoquinoline, 3-(1-propen-1-yl)-

• Inchi： 1S/C12H11N/c1-2-5-12-8-10-6-3-4-7-11(10)9-13-12/h2-9H,1H3
• InChI Key： ISBPFGZOAWZECU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C=C(C=CC)N=1

Computed Properties

• Exact Mass: 169.089149g/mol
• Monoisotopic Mass: 169.089149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.22g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Melting Point: 70-71.5 °C
• Boiling Point: 305.8±11.0 °C(Predicted)
• pka: 5.01±0.30(Predicted)